Cas no 91615-65-5 ((2-methyl-1,3-thiazol-4-yl)methanethiol)

• Product Name: (2-methyl-1,3-thiazol-4-yl)methanethiol
• CAS No: 91615-65-5
• MF: C₅H₇NS₂
• MW: 145.24577832222
• CID: 1121470
• PubChem ID: 20130113
• Update Time: 2025-06-09

(2-methyl-1,3-thiazol-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-Thiazolemethanethiol
• (2-methyl-1,3-thiazol-4-yl)methanethiol
• DTXSID90602774
• (2-methylthiazol-4-yl)methanethiol
• EN300-1085665
• 91615-65-5
• SCHEMBL7250091

• Inchi： 1S/C5H7NS2/c1-4-6-5(2-7)3-8-4/h3,7H,2H2,1H3
• InChI Key： LZWQEWCTTOVTFZ-UHFFFAOYSA-N
• SMILES： S1C=C(CS)N=C1C

Computed Properties

• Exact Mass: 145.00199157g/mol
• Monoisotopic Mass: 145.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on (2-methyl-1,3-thiazol-4-yl)methanethiol

Chemical Profile of (2-methyl-1,3-thiazol-4-yl)methanethiol (CAS No. 91615-65-5)

The compound (2-methyl-1,3-thiazol-4-yl)methanethiol, identified by its CAS number 91615-65-5, is a heterocyclic organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and industrial applications. The structural framework of this compound features a thiazole ring substituted with a methyl group at the 2-position and a methanethiol moiety at the 4-position, which contributes to its unique chemical properties and potential biological functions.

In recent years, thiazole derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The presence of the sulfur atom in the thiazole ring enhances its reactivity and interaction with biological targets, making it a valuable scaffold for drug discovery. The specific substitution pattern in (2-methyl-1,3-thiazol-4-yl)methanethiol may influence its pharmacological profile, potentially making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential role in medicinal chemistry. The methanethiol group (-CH₂-SH) is known to participate in various chemical reactions, including nucleophilic substitutions and redox processes. These reactions are often crucial in biological systems, where thiol groups play a key role in enzyme catalysis and cellular signaling. The incorporation of this group into the thiazole core of (2-methyl-1,3-thiazol-4-yl)methanethiol suggests that it may exhibit unique interactions with biological targets, which could be exploited for therapeutic purposes.

Current research in the field of heterocyclic chemistry has highlighted the importance of understanding the structural-functional relationships in thiazole derivatives. Studies have shown that modifications at different positions of the thiazole ring can significantly alter the biological activity of these compounds. For instance, derivatives with electron-withdrawing groups at the 2-position often exhibit enhanced antimicrobial activity, while those with electron-donating groups may show greater anti-inflammatory effects. The substitution pattern in (2-methyl-1,3-thiazol-4-yl)methanethiol places it within this diverse landscape of thiazole-based compounds, warranting further exploration.

Advances in computational chemistry have also facilitated the design and optimization of thiazole derivatives like (2-methyl-1,3-thiazol-4-yl)methanethiol. Molecular modeling techniques can predict the binding affinity and specificity of these compounds to biological targets, thereby guiding experimental efforts. These computational approaches have been particularly useful in identifying lead compounds for drug development. By leveraging such tools, researchers can rapidly screen large libraries of thiazole derivatives and identify those with the most promising pharmacological profiles.

In addition to its potential therapeutic applications, (2-methyl-1,3-thiazol-4-yl)methanethiol may also find utility in other areas of chemistry. For example, its reactivity as a sulfur-containing compound makes it a suitable candidate for use in synthetic transformations where sulfur-based intermediates are required. The compound's ability to participate in various chemical reactions could make it a valuable building block for more complex molecules.

Recent studies have also explored the role of thiazole derivatives in material science. These compounds have been investigated for their potential use in organic electronics, where their electronic properties can be tailored to meet specific requirements. The sulfur atom in the thiazole ring contributes to its ability to conduct electricity under certain conditions, making it a promising candidate for applications such as organic light-emitting diodes (OLEDs) and conductive polymers.

The synthesis of (2-methyl-1,3-thiazol-4-yl)methanethiol is another area of interest that has seen significant progress. Researchers have developed various synthetic routes to construct the thiazole core and introduce the desired substituents. These synthetic strategies often involve multi-step processes that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce complex thiazole derivatives more efficiently, thereby facilitating further research and development.

Given its unique structural features and potential applications, (2-methyl-1,3-thiazol-4-yl)methanethiol represents an exciting area for future research. Further studies are needed to fully elucidate its biological activities and explore its potential as a therapeutic agent or material component. As our understanding of heterocyclic chemistry continues to grow, compounds like this are likely to play an increasingly important role in both pharmaceuticals and materials science.